Cas no 117451-93-1 (1-ethenyl-4-nitro-1H-pyrazole)
1-ethenyl-4-nitro-1H-pyrazole structure
Product Name:1-ethenyl-4-nitro-1H-pyrazole
CAS No:117451-93-1
MF:C5H5N3O2
MW:139.112100362778
MDL:MFCD02823968
CID:1206701
PubChem ID:23279527
Update Time:2025-04-20
1-ethenyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-ethenyl-4-nitro-
- 1-ethenyl-4-nitropyrazole
- 1-ethenyl-4-nitro-1H-pyrazole
- DB-123546
- SCHEMBL16974758
- 117451-93-1
- 4-nitro-1-vinyl-1H-pyrazole
- EN300-22127273
- DTXSID90632470
- Z2831442348
-
- MDL: MFCD02823968
- Inchi: 1S/C5H5N3O2/c1-2-7-4-5(3-6-7)8(9)10/h2-4H,1H2
- InChI Key: JGGBJLCPFMBNDY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NN(C=C)C=1)=O
Computed Properties
- Exact Mass: 139.038176411g/mol
- Monoisotopic Mass: 139.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.6Ų
1-ethenyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22127273-0.05g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 0.05g |
$135.0 | 2025-02-19 | |
| Enamine | EN300-22127273-0.1g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 0.1g |
$202.0 | 2025-02-19 | |
| Enamine | EN300-22127273-0.25g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 0.25g |
$289.0 | 2025-02-19 | |
| Enamine | EN300-22127273-0.5g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 0.5g |
$480.0 | 2025-02-19 | |
| Enamine | EN300-22127273-1.0g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 1.0g |
$614.0 | 2025-02-19 | |
| Enamine | EN300-22127273-2.5g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 2.5g |
$1202.0 | 2025-02-19 | |
| Enamine | EN300-22127273-5.0g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 5.0g |
$1779.0 | 2025-02-19 | |
| Enamine | EN300-22127273-10.0g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95.0% | 10.0g |
$2638.0 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1289177-5g |
1H-Pyrazole, 1-ethenyl-4-nitro- |
117451-93-1 | 97% | 5g |
$1400 | 2023-09-03 | |
| Enamine | EN300-22127273-1g |
1-ethenyl-4-nitro-1H-pyrazole |
117451-93-1 | 95% | 1g |
$614.0 | 2023-09-16 |
1-ethenyl-4-nitro-1H-pyrazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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